Cas no 304459-48-1 (n-[(5-Tert-butyl-4-methyl-1,3-thiazol-2-yl)carbamothioyl]benzamide)

• Product Name: n-[(5-Tert-butyl-4-methyl-1,3-thiazol-2-yl)carbamothioyl]benzamide
• CAS No: 304459-48-1
• Molecular Formula: C₁₆H₁₉N₃OS₂
• Molecular Weight: 333.471560716629
• CID: 6784802
• PubChem ID: 768223

n-[(5-Tert-butyl-4-methyl-1,3-thiazol-2-yl)carbamothioyl]benzamide Properties

Names and Identifiers

• BRD-K12300101-001-01-1
• DTXSID50971115
• N-{[(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide
• N-{[(5-tert-Butyl-4-methyl-1,3-thiazol-2-yl)imino](sulfanyl)methyl}benzenecarboximidic acid
• n-[(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)carbamothioyl]benzamide
• SR-01000399490-1
• AB00089898-01
• AKOS000619952
• 304459-48-1
• Oprea1_438815
• SR-01000399490
• 5574-08-3
• 1-BENZOYL-3-(5-TERT-BUTYL-4-METHYL-1,3-THIAZOL-2-YL)THIOUREA
• N-((5-(tert-Butyl)-4-methylthiazol-2-yl)carbamothioyl)benzamide

• InChIKey： ZHRRVEKEOBJEBX-UHFFFAOYSA-N
• Inchi： 1S/C16H19N3OS2/c1-10-12(16(2,3)4)22-15(17-10)19-14(21)18-13(20)11-8-6-5-7-9-11/h5-9H,1-4H3,(H2,17,18,19,20,21)
• SMILES： S1C(NC(NC(C2C=CC=CC=2)=O)=S)=NC(C)=C1C(C)(C)C

Computed Properties

• Exact Mass: 333.09695459g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 333.09695459g/mol
• Heavy Atom Count: 22
• Complexity: 416
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives